molecular formula C11H13N3O2S B5603594 3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide

3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide

Cat. No. B5603594
M. Wt: 251.31 g/mol
InChI Key: LFKLESQIFQYMHC-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of thieno[2,3-b]pyridine derivatives involves multi-step chemical reactions, starting from specific pyridine and thiophene precursors. For example, 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides have been prepared from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates through specific reactions, highlighting the complexity and versatility in the synthesis of these compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives is characterized using various spectroscopic techniques, including FT-IR, NMR, and X-ray crystallography. These techniques provide detailed insights into the molecular geometry, electronic structure, and intermolecular interactions, crucial for understanding the compound's reactivity and properties. For instance, the structural characterization of specific thieno[2,3-b]pyridine derivatives has been conducted, revealing important aspects of their molecular structure (Kadir, Mansor, & Osman, 2017).

Chemical Reactions and Properties

Thieno[2,3-b]pyridine derivatives undergo various chemical reactions, leading to the formation of complex molecular structures. These reactions include interactions with aldehydes, formamide, and acetic anhydride, among others, demonstrating the compounds' reactivity and potential for derivatization. Such chemical versatility is key to exploring their application in different scientific domains (Kostenko, Lipunov, Kaigorodova, & Konyushkin, 2008).

properties

IUPAC Name

3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3O2S/c1-5-3-6(4-16-2)14-11-7(5)8(12)9(17-11)10(13)15/h3H,4,12H2,1-2H3,(H2,13,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LFKLESQIFQYMHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC2=C1C(=C(S2)C(=O)N)N)COC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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